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Compound of Interest

Compound Name: Mordant Blue 29

Cat. No.: B15547470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Mordant Blue 29
(also known as Chrome Azurol S), a triphenylmethane acid dye widely used in analytical

chemistry. Understanding the solubility of this compound in various solvents is critical for its

application in spectrophotometric determination of metal ions, as well as for its potential use in

other research and development contexts.

Core Properties of Mordant Blue 29
Mordant Blue 29 is a dark-brown crystalline powder.[1][2] It is known to be soluble in water

and slightly soluble in ethanol.[2][3][4] The aqueous solution of Mordant Blue 29 typically

appears as a brown-yellow or red-brown color.[1][3]

Quantitative Solubility Data
The solubility of a substance is a quantitative measure of the maximum amount of that

substance that can dissolve in a given amount of solvent at a specific temperature. For

Mordant Blue 29, the following quantitative solubility data has been reported:
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Solvent Concentration Conditions

Water (H₂O) 4 mg/mL
Requires ultrasonic treatment

and heating to 60°C.[5]

Dimethyl Sulfoxide (DMSO) 4 mg/mL
Requires ultrasonic treatment

and heating to 60°C.[5]

It is important to note that for DMSO, using a non-hygroscopic (newly opened) solvent is crucial

as absorbed moisture can significantly impact the solubility.[5]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a dye such

as Mordant Blue 29. This method is based on the principle of preparing a saturated solution

and then quantifying the dissolved solute.

Objective: To determine the solubility of Mordant Blue 29 in a specific solvent at a given

temperature.

Materials:

Mordant Blue 29

Selected solvent(s) of high purity

Analytical balance

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

Spectrophotometer

Volumetric flasks and pipettes
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Syringe filters (0.45 µm)

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of Mordant Blue 29 to a

known volume of the solvent in a sealed container. This ensures that the solution becomes

saturated.

Equilibration: Place the sealed container in a thermostatic shaker or water bath set to the

desired temperature. Allow the mixture to equilibrate for a set period (e.g., 24-48 hours) with

continuous agitation to ensure that the maximum amount of solute has dissolved.

Phase Separation: After equilibration, centrifuge the solution at a high speed to pellet the

undissolved solid.

Sample Withdrawal and Dilution: Carefully withdraw a known volume of the clear

supernatant. To avoid aspirating any solid particles, it is advisable to use a syringe fitted with

a filter. Dilute the withdrawn sample with the same solvent to a concentration that falls within

the linear range of a previously established calibration curve.

Spectrophotometric Analysis: Measure the absorbance of the diluted solution at the

maximum absorption wavelength (λmax) of Mordant Blue 29.

Calculation of Solubility: Use the absorbance value and the calibration curve to determine

the concentration of Mordant Blue 29 in the diluted sample. Back-calculate to find the

concentration in the original saturated solution, which represents the solubility.

Calibration Curve: A calibration curve is essential for accurately determining the concentration

of the dissolved dye. This is prepared by measuring the absorbance of a series of standard

solutions of known concentrations of Mordant Blue 29 in the same solvent.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Mordant Blue 29.
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Caption: Experimental workflow for determining dye solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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